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Compound of Interest

Compound Name: Z-Gly-Pro-AMC

Cat. No.: B1580624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-Gly-Pro-AMC (N-carbobenzoxy-Glycyl-Prolyl-7-amino-4-methylcoumarin) is a highly

sensitive fluorogenic substrate used for the detection and quantification of prolyl endopeptidase

and dipeptidyl peptidase-IV (DPP-IV) activity.[1][2][3] Upon enzymatic cleavage of the amide

bond between the proline residue and the 7-amino-4-methylcoumarin (AMC) group, the highly

fluorescent AMC is released.[3][4] The resulting fluorescence can be measured to determine

enzyme kinetics, screen for inhibitors, and characterize enzyme activity in various biological

samples.[1][5] This document provides detailed protocols for the preparation of Z-Gly-Pro-
AMC stock and working solutions, as well as a general procedure for its application in enzyme

assays.

Physicochemical and Spectral Properties
A thorough understanding of the properties of Z-Gly-Pro-AMC is crucial for its effective use in

quantitative assays.
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Property Value Source(s)

Molecular Formula C₂₅H₂₅N₃O₆ [1][6]

Molecular Weight 463.48 g/mol [6][7]

Appearance White to off-white solid [1][6]

Solubility

Soluble in DMSO (≥10

mg/mL), DMF, and absolute

ethanol (20 mM)

[3][6][8]

Excitation Wavelength (Ex) 340-380 nm [3][6][8]

Emission Wavelength (Em) 440-465 nm [3][6][8]

Protocols
Preparation of Z-Gly-Pro-AMC Stock Solution (10 mM in
DMSO)
Proper preparation and storage of the stock solution are critical for reproducible results. It is

recommended to prepare a concentrated stock solution in an anhydrous organic solvent like

DMSO.

Materials:

Z-Gly-Pro-AMC powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Calibrated pipettes

Procedure:
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Equilibration: Allow the vial of Z-Gly-Pro-AMC powder to reach room temperature before

opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of Z-Gly-Pro-AMC powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 4.63 mg of the powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For 4.63 mg,

add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until all the powder is completely dissolved. Gentle

warming or sonication may be required to facilitate dissolution.[6]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to light.

Storage: Store the aliquots at -20°C or -80°C, protected from light.[6][9]

Quantitative Data for Stock Solution Preparation:

Parameter Value Source(s)

Solvent DMSO [2][3][6]

Stock Concentration 10 mM [2][7]

Storage Temperature -20°C or -80°C [6][9]

Short-term Stability (in solvent

at -20°C)
Up to 1 month [6][9]

Long-term Stability (in solvent

at -80°C)
Up to 6 months [6][9]

Preparation of Z-Gly-Pro-AMC Working Solution
The working solution is prepared by diluting the stock solution in the appropriate assay buffer.

The final concentration of the working solution will depend on the specific enzyme and assay

conditions, but a common final concentration in the assay is in the micromolar range.
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Materials:

10 mM Z-Gly-Pro-AMC stock solution in DMSO

Assay buffer (e.g., Tris-HCl, pH 8.0)[10]

Procedure:

Thaw a single aliquot of the 10 mM Z-Gly-Pro-AMC stock solution.

Determine the desired final concentration of Z-Gly-Pro-AMC in your assay. For example, a

final concentration of 100 µM is often used for DPP-IV assays.[10]

Calculate the required volume of the stock solution to be added to the assay buffer. For

instance, to prepare 1 mL of a 200 µM working solution (which will be further diluted 1:1 in

the final reaction to get 100 µM), add 20 µL of the 10 mM stock solution to 980 µL of assay

buffer.

Vortex the working solution gently to ensure it is well mixed.

Prepare the working solution fresh on the day of the experiment and keep it on ice, protected

from light, until use.

Experimental Protocol: Dipeptidyl Peptidase-IV
(DPP-IV) Activity Assay
This protocol provides a general guideline for measuring DPP-IV activity using Z-Gly-Pro-AMC
in a 96-well plate format.

Materials:

DPP-IV enzyme (recombinant or from biological samples)

DPP-IV Assay Buffer (e.g., 20 mM Tris-HCl, pH 8.0, containing 100 mM NaCl, and 1 mM

EDTA)[10]

Z-Gly-Pro-AMC working solution
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DPP-IV inhibitor (optional, for control wells)

96-well black microplate with a clear bottom

Fluorescence microplate reader

Procedure:

Assay Setup:

Sample Wells: Add the enzyme sample (e.g., purified enzyme, cell lysate, or plasma) to

the wells of the 96-well plate.

Inhibitor Control Wells (Optional): Pre-incubate the enzyme sample with a known DPP-IV

inhibitor before adding the substrate.

Blank Wells: Add assay buffer without the enzyme to determine the background

fluorescence.

Volume Adjustment: Adjust the volume in each well with DPP-IV Assay Buffer to a pre-

reaction volume (e.g., 50 µL).

Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes to allow the temperature to

equilibrate.

Initiate Reaction: Start the enzymatic reaction by adding the Z-Gly-Pro-AMC working

solution to all wells. The final volume in each well should be consistent (e.g., 100 µL).

Incubation: Incubate the plate at 37°C, protected from light.

Fluorescence Measurement: Measure the fluorescence intensity kinetically over a period of

30-60 minutes, with readings taken every 1-2 minutes.[4][6] Use an excitation wavelength of

350-380 nm and an emission wavelength of 450-465 nm.[10][11][12]

Data Analysis:

Subtract the background fluorescence (from blank wells) from the values of the sample

and control wells.
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Determine the rate of the reaction (increase in fluorescence per unit of time) from the

linear portion of the kinetic curve.

The enzyme activity can be expressed as relative fluorescence units (RFU) per minute or

converted to molar amounts of AMC released if a standard curve with free AMC is

generated.

Quantitative Data for DPP-IV Assay:

Parameter Value/Range Source(s)

Final Substrate Concentration 100 - 266 µM [6][10]

Incubation Temperature 37°C [6][10][12]

Excitation Wavelength 350 - 380 nm [10][11][12]

Emission Wavelength 450 - 465 nm [10][11][12]

Assay Format 96-well plate, kinetic reading [4][12]
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Z-Gly-Pro-AMC (Non-fluorescent) Enzyme

Products

Z-Gly-Pro-AMC DPP-IV / Prolyl Endopeptidase

Z-Gly-ProCleavage

AMC (Fluorescent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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